Cas no 6968-26-9 (1H-Azepine-2-carbonitrile,hexahydro-7-oxo-)
6968-26-9 structure
Product Name:1H-Azepine-2-carbonitrile,hexahydro-7-oxo-
CAS No:6968-26-9
MF:C7H10N2O
MW:138.167101383209
CID:504902
PubChem ID:228074
Update Time:2025-04-19
1H-Azepine-2-carbonitrile,hexahydro-7-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Azepine-2-carbonitrile,hexahydro-7-oxo-
- 7-oxoazepane-2-carbonitrile
- 7-Oxo-hexahydro-azepin-2-carbonitril
- 7-oxo-hexahydro-azepine-2-carbonitrile
- AKOS006358271
- NSC-20677
- NSC20677
- DTXSID50281180
- 6968-26-9
-
- Inchi： 1S/C7H10N2O/c8-5-6-3-1-2-4-7(10)9-6/h6H,1-4H2,(H,9,10)
- InChI Key： XDEGVMCUURQNKC-UHFFFAOYSA-N
- SMILES： O=C1CCCCC(C#N)N1
Computed Properties
- Exact Mass: 138.07900
- Monoisotopic Mass: 138.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 52.9Ų
Experimental Properties
- Density: 1.1
- Boiling Point: 392.8°C at 760 mmHg
- Flash Point: 191.4°C
- Refractive Index: 1.488
- PSA: 52.89000
- LogP: 0.89758
1H-Azepine-2-carbonitrile,hexahydro-7-oxo- Customs Data
- HS CODE：2933790090
- Customs Data：
China Customs Code:
2933790090Overview:
2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%
1H-Azepine-2-carbonitrile,hexahydro-7-oxo- Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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